2-({5-[(benzylsulfanyl)methyl]-4-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide

• IUPAC Name: 2-[[5-(benzylsulfanylmethyl)-4-(4-ethylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H22N4OS2/c1-2-15-8-10-17(11-9-15)24-19(22-23-20(24)27-13-18(21)25)14-26-12-16-6-4-3-5-7-16/h3-11H,2,12-14H2,1H3,(H2,21,25)
• InChI Key: ATUPYJXMKNSWBJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N)CSCC3=CC=CC=C3
• Molecular Formula: C20H22N4OS2
• Molecular Weight: 398.5 g/mol

Description

2-({5-[(benzylsulfanyl)methyl]-4-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide is a complex organic compound that belongs to the class of triazole derivatives. Triazoles are known for their diverse biological activities and are widely used in medicinal chemistry. This compound features a unique structure with a benzylsulfanyl group, an ethylphenyl group, and a triazole ring, making it a subject of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({5-[(benzylsulfanyl)methyl]-4-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide typically involves multiple steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through the cyclization of appropriate hydrazine derivatives with carboxylic acids or their derivatives.

Introduction of the Benzylsulfanyl Group: This step involves the S-alkylation of the triazole ring with benzyl halides in the presence of a base.

Attachment of the Ethylphenyl Group: The ethylphenyl group can be introduced via electrophilic aromatic substitution reactions.

Final Assembly: The final step involves the coupling of the triazole derivative with acetamide under suitable reaction conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of advanced catalysts, controlled temperatures, and pressure conditions to facilitate the reactions efficiently.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl groups, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the triazole ring or the benzylsulfanyl group, resulting in the formation of corresponding reduced derivatives.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, especially at the benzyl or ethylphenyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation are commonly used.

Substitution: Reagents like halides, sulfonates, and organometallic compounds are frequently employed in substitution reactions.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, reduced triazole derivatives, and various substituted analogs depending on the specific reaction conditions and reagents used.

Scientific Research Applications

2-({5-[(benzylsulfanyl)methyl]-4-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects in treating various diseases due to its bioactive triazole core.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-({5-[(benzylsulfanyl)methyl]-4-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide involves its interaction with specific molecular targets. The triazole ring can interact with enzymes and receptors, modulating their activity. The benzylsulfanyl and ethylphenyl groups contribute to the compound’s binding affinity and specificity. The exact pathways and targets depend on the specific biological context and the nature of the interactions.

Comparison with Similar Compounds

Similar Compounds

• **2-({5-[(benzylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• **2-({5-[(benzylsulfanyl)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide

Uniqueness

The uniqueness of 2-({5-[(benzylsulfanyl)methyl]-4-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide lies in its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the ethylphenyl group differentiates it from other similar compounds, potentially leading to unique interactions and activities.